N-(4-methyl-5-nitropyridin-2-yl)acetamide
Cat. No. B1590633
Key on ui cas rn:
90765-02-9
M. Wt: 195.18 g/mol
InChI Key: RXLYNDDWAMZCDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:12][C:13](=[O:14])[O:15][C:16](=[O:17])[CH3:18].[CH3:1][c:2]1[cH:3][c:4]([NH2:11])[n:5][cH:6][c:7]1[N+:8](=[O:9])[O-:10]>>[CH3:1][c:2]1[cH:3][c:4]([NH:11][C:13]([CH3:12])=[O:14])[n:5][cH:6][c:7]1[N+:8](=[O:9])[O-:10]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)OC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(N)ncc1[N+](=O)[O-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)Nc1cc(C)c([N+](=O)[O-])cn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
